Cas no 56421-80-8 (3-Methyl-2-(3-thienyl)pyridine)
3-Methyl-2-(3-thienyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-2-(3-thienyl)pyridine
- 3-Methyl-2-(thiophen-3-yl)pyridine
- FCH1167109
-
- MDL: MFCD02260290
- Inchi: 1S/C10H9NS/c1-8-3-2-5-11-10(8)9-4-6-12-7-9/h2-7H,1H3
- InChI Key: VDZJAWRJBIFHLK-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)C1C(C)=CC=CN=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 149
- Topological Polar Surface Area: 41.1
3-Methyl-2-(3-thienyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 200867-2g |
3-Methyl-2-(3-thienyl)pyridine |
56421-80-8 | 97% | 2g |
£568.00 | 2022-02-28 | |
| Fluorochem | 200867-5g |
3-Methyl-2-(3-thienyl)pyridine |
56421-80-8 | 97% | 5g |
£1404.00 | 2022-02-28 | |
| abcr | AB360803-1 g |
3-Methyl-2-(3-thienyl)pyridine, 97%; . |
56421-80-8 | 97% | 1g |
€728.80 | 2023-04-26 | |
| abcr | AB360803-2 g |
3-Methyl-2-(3-thienyl)pyridine, 97%; . |
56421-80-8 | 97% | 2g |
€976.30 | 2023-04-26 | |
| abcr | AB360803-5 g |
3-Methyl-2-(3-thienyl)pyridine, 97%; . |
56421-80-8 | 97% | 5g |
€2290.10 | 2023-04-26 | |
| abcr | AB360803-1g |
3-Methyl-2-(3-thienyl)pyridine, 97%; . |
56421-80-8 | 97% | 1g |
€727.80 | 2025-04-17 | |
| abcr | AB360803-2g |
3-Methyl-2-(3-thienyl)pyridine, 97%; . |
56421-80-8 | 97% | 2g |
€975.60 | 2025-04-17 | |
| abcr | AB360803-5g |
3-Methyl-2-(3-thienyl)pyridine, 97%; . |
56421-80-8 | 97% | 5g |
€2286.50 | 2025-04-17 | |
| Ambeed | A695739-1g |
3-Methyl-2-(thiophen-3-yl)pyridine |
56421-80-8 | 97% | 1g |
$314.0 | 2025-04-18 | |
| Crysdot LLC | CD11103633-5g |
3-Methyl-2-(thiophen-3-yl)pyridine |
56421-80-8 | 97% | 5g |
$933 | 2024-07-18 |
3-Methyl-2-(3-thienyl)pyridine Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 3-Methyl-2-(3-thienyl)pyridine
Introduction to 3-Methyl-2-(3-thienyl)pyridine (CAS No. 56421-80-8)
3-Methyl-2-(3-thienyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 56421-80-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of pyridine derivatives, characterized by a six-membered aromatic ring containing nitrogen, which is further substituted with a thiophene moiety and a methyl group. The structural features of 3-methyl-2-(3-thienyl)pyridine make it a versatile scaffold for the development of various bioactive molecules, particularly in the context of medicinal chemistry.
The thienyl substituent at the 2-position of the pyridine ring introduces a sulfur-containing aromatic system, which can influence the electronic properties and binding interactions of the molecule. Thiophene derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the methyl group at the 3-position adds another layer of structural complexity, potentially affecting both the metabolic stability and pharmacokinetic profile of the compound.
In recent years, there has been a growing interest in developing novel therapeutic agents based on pyridine-thiophene hybrids due to their demonstrated efficacy in modulating various biological pathways. For instance, studies have shown that such compounds can interact with target proteins involved in signal transduction, enzyme inhibition, and DNA binding. The unique structural motif of 3-methyl-2-(3-thienyl)pyridine has been explored in several research endeavors aimed at identifying new pharmacophores for drug discovery.
One notable area of investigation involves the use of 3-methyl-2-(3-thienyl)pyridine as a precursor in the synthesis of small-molecule inhibitors targeting oncogenic pathways. Research published in peer-reviewed journals has demonstrated that derivatives of this compound can exhibit potent activity against certain types of cancer cells by interfering with key molecular targets such as kinases and transcription factors. The thiophene ring, in particular, has been found to enhance binding affinity through π-stacking interactions and hydrogen bonding, making it an attractive component for drug design.
Another significant application lies in the field of central nervous system (CNS) drug development. The structural framework of 3-methyl-2-(3-thienyl)pyridine has been utilized to create molecules with potential neuroprotective and psychoactive effects. Preliminary studies suggest that certain analogs may modulate neurotransmitter systems involved in mood regulation and cognitive function. This opens up avenues for exploring new treatments for neurological disorders such as Alzheimer's disease and depression.
The synthesis of 3-methyl-2-(3-thienyl)pyridine typically involves multi-step organic reactions, often starting from readily available pyridine and thiophene derivatives. Advanced synthetic methodologies, including cross-coupling reactions like Suzuki-Miyaura coupling and Buchwald-Hartwig amination, have been employed to construct the desired heterocyclic core with high efficiency and selectivity. These synthetic strategies not only facilitate the production of pure compounds but also allow for easy modification at different positions, enabling the generation of a diverse library of derivatives for further biological evaluation.
In terms of pharmacological evaluation, 3-methyl-2-(3-thienyl)pyridine and its derivatives have been subjected to rigorous testing in vitro and in vivo to assess their safety and efficacy. In cell-based assays, many analogs have shown promising activity against disease-relevant targets without significant toxicity. Animal models have further supported these findings by demonstrating therapeutic effects comparable to existing treatments but with improved pharmacokinetic properties. Such results are crucial for advancing these compounds into clinical trials and ultimately translating them into viable therapeutic options for patients.
The growing body of research on 3-methyl-2-(3-thienyl)pyridine underscores its importance as a valuable building block in medicinal chemistry. As our understanding of disease mechanisms continues to evolve, so does the demand for innovative molecular entities capable of addressing unmet medical needs. The unique combination of structural features provided by this compound makes it an attractive candidate for further exploration in drug discovery programs across academia and industry.
Future directions in this field may include exploring novel synthetic routes to improve yield and scalability, as well as employing computational methods to predict and optimize biological activity. Additionally, investigating the mechanism of action at a molecular level will be essential for understanding how these compounds exert their effects and for identifying potential side effects or off-target interactions.
In conclusion,3-methyl-2-(3-thienyl)pyridine (CAS No. 56421-80-8) represents a significant advancement in pharmaceutical research due to its versatile structural properties and potential therapeutic applications. Its role as a key intermediate in drug development highlights its importance in addressing various human diseases through innovative chemical solutions.
56421-80-8 (3-Methyl-2-(3-thienyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)